Cas no 2011336-79-9 (3-(azidomethyl)-1,5-dimethyl-1H-pyrazole)

• Product Name: 3-(azidomethyl)-1,5-dimethyl-1H-pyrazole
• CAS No: 2011336-79-9
• MF: C₆H₉N₅
• MW: 151.169159650803
• CID: 6339414
• PubChem ID: 151178056
• Update Time: 2025-10-28

3-(azidomethyl)-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-1,5-dimethyl-1H-pyrazole
• EN300-1746443
• 2011336-79-9

• Inchi： 1S/C6H9N5/c1-5-3-6(4-8-10-7)9-11(5)2/h3H,4H2,1-2H3
• InChI Key： NDROYGWQWAVKAH-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(CN=[N+]=[N-])=N1

Computed Properties

• Exact Mass: 151.08579531g/mol
• Monoisotopic Mass: 151.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.2Ų

Additional information on 3-(azidomethyl)-1,5-dimethyl-1H-pyrazole

3-(Azidomethyl)-1,5-Dimethyl-1H-Pyrazole (CAS No: 2011336-79-9)

3-(Azidomethyl)-1,5-dimethyl-1H-pyrazole, also known by its CAS registry number 2011336-79-9, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyrazole family, a class of five-membered rings containing two nitrogen atoms at positions 1 and 3. The presence of an azidomethyl group (-CH₂N₃) at position 3 and methyl groups at positions 1 and 5 imparts unique chemical properties to this molecule.

The synthesis of 3-(azidomethyl)-1,5-dimethyl-1H-pyrazole typically involves a multi-step process, often starting with the preparation of the pyrazole ring followed by functionalization with the azidomethyl group. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for its preparation, leveraging techniques such as click chemistry and transition metal catalysis. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-performance applications.

In terms of chemical properties, 3-(azidomethyl)-1,5-dimethyl-1H-pyrazole exhibits notable stability under standard conditions, although it can undergo various transformations under specific reaction conditions. The azide group is particularly reactive, making it a valuable component in azide-based reactions such as the Staudinger reaction and cycloadditions. Recent studies have highlighted its potential as a precursor for the synthesis of nitrogen-rich heterocycles, which are of interest in drug discovery and materials science.

The application of 3-(azidomethyl)-1,5-dimethyl-1H-pyrazole spans across multiple disciplines. In pharmacology, it serves as a building block for designing bioactive molecules with potential therapeutic applications. For instance, researchers have explored its role in developing anti-tumor agents due to its ability to modulate key cellular pathways. Additionally, in materials science, this compound has been utilized in the synthesis of advanced polymers and organic electronic materials, where its nitrogen-rich structure contributes to enhanced electrical properties.

Recent research has also focused on the environmental impact and biodegradation of 3-(azidomethyl)-1,5-dimethyl-1H-pyrazole. Studies indicate that under certain microbial conditions, this compound can undergo biotransformation, reducing its persistence in the environment. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 3-(azidomethyl)-1,5-dimethyl-1H-pyrazole (CAS No: 2011336-79-9) stands out as a versatile compound with diverse applications across chemistry and related fields. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond.